Cas no 910129-15-6 (5'-Deoxy-5-fluoro-N-(2-methylbutoxy)carbonylcytidine)

5'-Deoxy-5-fluoro-N-(2-methylbutoxy)carbonylcytidine structure
910129-15-6 structure
Product Name:5'-Deoxy-5-fluoro-N-(2-methylbutoxy)carbonylcytidine
CAS No:910129-15-6
MF:C15H22FN3O6
MW:359.35008764267
CID:829309
PubChem ID:57355711
Update Time:2024-10-26

5'-Deoxy-5-fluoro-N-(2-methylbutoxy)carbonylcytidine Chemical and Physical Properties

Names and Identifiers

    • 5'-Deoxy-5-fluoro-N-[(2-methylbutoxy)carbonyl]cytidine
    • 2-methylbutyl N-[1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-methyloxolan-2-yl]-5-fluoro-2-oxopyrimidin-4-yl]carbamate
    • 5?-Deoxy-5-fluoro-N-[(2-methylbutoxy)carbonyl]cytidine
    • BCP0008241
    • Cytidine, 5'-deoxy-5-fluoro-N-[(2-methylbutoxy)carbonyl]-
    • UNII-0JD5QG20W5
    • 5′-Deoxy-5-fluoro-N-[(2-methylbutoxy)carbonyl]cytidine
    • 2-Methylbutyl (1-((2R,3R,4S,5R)-3,4-dihydroxy-5-methyltetrahydrofuran-2-yl)-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl)carbamate
    • 5'-Deoxy-5-fluoro-N4-(2-methyl-1-butyloxycarbonyl)cytidine
    • 2-methylbutyl N-{1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-methyloxolan-2-yl]-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl}carbamate
    • Cytidine, 5'-deoxy-5-fluoro-N-((2-methylbutoxy)carbonyl)-
    • 5′-Deoxy-5-fluoro-N-[(2-methylbutoxy)carbonyl]cytidine (ACI)
    • 910129-15-6
    • Q27236862
    • C15H22FN3O6
    • (2RS)-2-Methylbutyl [1-(5-Deoxy-beta-D-ribofuranosyl)-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl]carbamate
    • SCHEMBL12302028
    • 5'-Deoxy-5-fluoro-N-[(2-methylbutoxy)carbonyl]cytidine; 2-Methylbutyl N-[1-[(2R,3R,4S,5R)-3,4-Dihydroxy-5-methyl-tetrahydrofuran-2-yl]-5-fluoro-2-oxo-pyrimidin-4-yl]carbamate; Capecitabine Imp. D (EP); (2RS)-2-Methylbutyl [1-(5-Deoxy-beta-D-ribofuranosyl)-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl]carbamate; Capecitabine Impurity D
    • Capecitabine impurity D
    • DTXSID20238368
    • (5'-DEOXY-5-FLUORO-N4-(2-METHYL-1-BUTYLOXYCARBONYL)CYTIDINE)
    • 0JD5QG20W5
    • 5'-Deoxy-5-fluoro-N-[(2-methylbutoxy)carbonyl]cytidine (Capecitabine Impurity)
    • DB-338616
    • 5''-Deoxy-5-fluoro-N-[(2-methylbutoxy)carbonyl]cytidine(CapecitabineImpurity)
    • 2-Methylbutyl(1-((2R,3R,4S,5R)-3,4-dihydroxy-5-methyltetrahydrofuran-2-yl)-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl)carbamate
    • DTXCID40160859
    • 2-METHYLBUTYL N-{1-[(2R,3R,4S,5R)-3,4-DIHYDROXY-5-METHYLOXOLAN-2-YL]-5-FLUORO-2-OXOPYRIMIDIN-4-YL}CARBAMATE
    • CS-0188772
    • CHEMBL2041683
    • AS-69552
    • AKOS016008179
    • 5'-Deoxy-5-fluoro-N-(2-methylbutoxy)carbonylcytidine
    • MDL: MFCD18252606
    • Inchi: 1S/C15H22FN3O6/c1-4-7(2)6-24-15(23)18-12-9(16)5-19(14(22)17-12)13-11(21)10(20)8(3)25-13/h5,7-8,10-11,13,20-21H,4,6H2,1-3H3,(H,17,18,22,23)/t7?,8-,10-,11-,13-/m1/s1
    • InChI Key: WBAXSXXYPPILCT-DGHYOTGBSA-N
    • SMILES: O[C@@H]1[C@H](O)[C@@H](C)O[C@H]1N1C=C(F)C(NC(=O)OCC(C)CC)=NC1=O

Computed Properties

  • Exact Mass: 359.14900
  • Monoisotopic Mass: 359.14926359g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 596
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 121
  • XLogP3: 0.5

Experimental Properties

  • Melting Point: 62-64°C
  • PSA: 126.40000
  • LogP: 0.62970

5'-Deoxy-5-fluoro-N-(2-methylbutoxy)carbonylcytidine Security Information

5'-Deoxy-5-fluoro-N-(2-methylbutoxy)carbonylcytidine Pricemore >>

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5'-Deoxy-5-fluoro-N-(2-methylbutoxy)carbonylcytidine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ;  15 min, 0 °C; 6 h, rt
1.2 Reagents: Potassium carbonate Solvents: Acetone ;  10 - 15 min, rt; 15 - 20 min, rt; 3 h, rt; 25 - 30 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ;  2 h, -15 - -10 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ;  pH 6.0
Reference
Synthesis and biological activity evaluation of cytidine-5'-deoxy-5-fluoro-N-[(alkoxy/aryloxy)] carbonyl-cyclic 2',3'-carbonates
Jhansi Rani, V.; Raghavendra, A.; Kishore, P.; Nanda Kumar, Y.; Hema Kumar, K.; et al, European Journal of Medicinal Chemistry, 2012, 54, 690-696

Production Method 2

Reaction Conditions
1.1 Solvents: Toluene ;  1 h, reflux
1.2 1 h
1.3 Reagents: Sodium methoxide Solvents: Methanol ;  cooled; 1 h, cooled
1.4 Reagents: Acetic acid ;  pH 7
Reference
Synthesis and in vivo antitumor activities of capecitabine analogues
Chen, Yuelei; Cen, Junda, Zhongguo Yaowu Huaxue Zazhi, 2004, 14(5), 277-279

5'-Deoxy-5-fluoro-N-(2-methylbutoxy)carbonylcytidine Raw materials

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